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Abstract

GNE-207 is a highly potent and selective inhibitor of the CREB-binding protein (CBP)
bromodomain, a key epigenetic reader involved in the regulation of gene transcription.[1][2][3]
[4][5][6] Dysregulation of CBP activity is implicated in various diseases, particularly cancer,
making it an attractive target for therapeutic development. These application notes provide
detailed protocols for utilizing GNE-207 in high-throughput screening (HTS) assays to identify
and characterize modulators of CBP activity.

Introduction

CREB-binding protein (CBP) and its close homolog p300 are histone acetyltransferases (HATS)
that play a crucial role in chromatin remodeling and gene expression.[7][8] The bromodomain
of CBP recognizes and binds to acetylated lysine residues on histones and other proteins,
thereby recruiting the transcriptional machinery to specific gene loci.[7][8] Inhibition of the CBP
bromodomain can disrupt these interactions, leading to the modulation of downstream gene
expression, including the proto-oncogene MYC. GNE-207 has been identified as a potent and
selective inhibitor of the CBP bromodomain, demonstrating significant potential as a chemical
probe and therapeutic lead.
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Selectivity

Target Assay Type IC50 (nM) EC50 (nM) Reference
vs. BRD4(1)

CBP

Bromodomai Biochemical 1 - >2500-fold [1][5]

n

MYC Cellular (MV-

| 18 : [L5][e]
Expression 4-11 cells)

Signaling Pathway

The following diagram illustrates the simplified signaling pathway involving CBP and the
mechanism of action for GNE-207. CBP, through its bromodomain, recognizes acetylated
histones, leading to the recruitment of transcriptional machinery and subsequent expression of
target genes like MYC. GNE-207 competitively inhibits the CBP bromodomain, preventing this
recognition and leading to the downregulation of target gene expression.
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Dispense Assay Bulffer,
Biotinylated Acetylated Peptide,
and GST-tagged CBP Bromodomain
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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